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Compound of Interest

Compound Name: Geranyl bromide

Cat. No.: B048430

This technical guide provides a comprehensive overview of the key physical properties of
geranyl bromide, specifically its boiling point and density. The information is intended for
researchers, scientists, and professionals in the field of drug development and chemical
synthesis. This document outlines the experimentally determined values for these properties
and details the methodologies used for their measurement.

Core Physical Properties of Geranyl Bromide

Geranyl bromide, a monoterpene bromide, is a valuable intermediate in organic synthesis. An
accurate understanding of its physical properties is crucial for its application in research and
development.

Quantitative Data Summary

The boiling point and density of geranyl bromide are summarized in the table below. It is
important to note that the boiling point is highly dependent on pressure.
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Physical Property Value Conditions
Boiling Point 227.7+£0.0°C at 760 mmHg[1]
101-102 °C at 12 mmHg[2][3][4]

102-104 °C at 12 mmHg[5]

105 °C at 19 mmHg[5]

Density 1.1 +£0.1 g/lcm3 Not specified
1.094 g/mL at 25 °C[2][3][4]

Experimental Protocols

The following sections detail the standard experimental methodologies for determining the
boiling point and density of a liquid compound such as geranyl bromide.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. Common methods for its determination include distillation and the capillary method.

[61[7]
1. Distillation Method:
This method is suitable when a sufficient quantity of the liquid is available.

» Apparatus: A distillation flask, condenser, receiving flask, thermometer, and a heating source
(e.g., heating mantle).

e Procedure:

o The liquid sample is placed in the distillation flask along with boiling chips to ensure
smooth boiling.

o The apparatus is assembled, ensuring the thermometer bulb is positioned just below the
side arm of the distillation flask to accurately measure the temperature of the vapor.
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o The liquid is heated, and as it boils, the vapor rises, surrounds the thermometer bulb, and
then passes into the condenser.

o The temperature at which the vapor and liquid are in equilibrium, indicated by a stable
temperature reading on the thermometer while the liquid is distilling, is recorded as the
boiling point.[6]

2. Capillary Method (Micro Boiling Point Determination):
This method is ideal when only a small amount of the sample is available.[3]

o Apparatus: A capillary tube (sealed at one end), a small test tube, a thermometer, and a
heating bath (e.g., Thiele tube or MelTemp apparatus).[3][9]

e Procedure:

[¢]

A few drops of the liquid sample are placed in the small test tube.

o A capillary tube, with its open end downwards, is placed inside the test tube containing the
liquid.

o The test tube is attached to a thermometer and heated in a heating bath.

o As the temperature rises, air trapped in the capillary tube will escape, followed by the
vapor of the liquid, forming a steady stream of bubbles.[7]

o The heat source is then removed, and the bath is allowed to cool slowly.

o The boiling point is the temperature at which the stream of bubbles ceases and the liquid
just begins to enter the capillary tube.[8]

Determination of Density

Density is defined as the mass of a substance per unit volume. For liquids, this is commonly
determined using a pycnometer or a hydrometer.

1. Pycnometer Method:
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A pycnometer is a flask with a specific, accurately known volume.[10]
e Apparatus: A pycnometer, an analytical balance.
e Procedure:
o The mass of the clean, dry, and empty pycnometer is accurately measured.

o The pycnometer is filled with the liquid sample, ensuring no air bubbles are present, and
the excess liquid is wiped from the outside.

o The mass of the filled pycnometer is measured.

o The mass of the liquid is determined by subtracting the mass of the empty pycnometer
from the mass of the filled pycnometer.

o The density is calculated by dividing the mass of the liquid by the known volume of the
pycnometer.[10]

2. Hydrometer Method:
A hydrometer is an instrument that provides a direct reading of a liquid's density.
o Apparatus: A hydrometer, a graduated cylinder large enough to float the hydrometer.
e Procedure:
o The liquid sample is poured into the graduated cylinder.
o The hydrometer is gently lowered into the liquid until it floats freely.

o The density is read directly from the scale on the hydrometer at the point where the
surface of the liquid meets the stem of the hydrometer.

Visualizations
Logical Workflow for Physical Property Determination
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The following diagram illustrates the logical workflow for determining the boiling point and
density of a liquid sample like geranyl bromide.

Workflow for Physical Property Determination of a Liquid

Start: Characterize Geranyl Bromide

Density Determinatio

Liquid Sample for Density

Boiling Point Determination

Choose Method Liquid Sample for Boiling Point

High Precision \Direct Measurement

Pycnometer Method Hydrometer Method Choose Method

\ Sufficient Sample \\Limited Sample

Measure Mass and Volume Distillation Method Capillary Method

Direct Reading

Calculate Density (Mass/Volume) Measure Temperature at Equilibrium

Density (g/mL) Boiling Point (°C)

End: Physical Properties Characterized

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b048430?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048430?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: Workflow for determining the boiling point and density of a liquid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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